Cas no 23643-61-0 (Ardisiacrispin A)

• Product Name: Ardisiacrispin A
• CAS No: 23643-61-0
• MF: C₅₂H₈₄O₂₂
• MW: 1061.21017932892
• CID: 256630
• Update Time: 2025-05-19

Ardisiacrispin A Chemical and Physical Properties

Names and Identifiers

• 2)-b-D-glucopyranosyl-(1&reg
• 4)]-a-L-arabinopyranosyl)oxy]-16-hydroxy-, (3b,16a,20b)-
• ardisiacrispin A
• Deglucocyclamin
• Deglucocyclamin I
• LTS 4
• Saxifragifolin B
• (1S,2R,4S,5R,8R,10S,13R,14R,17S,18R,20R)-10-[(2S,3R,4S,5S)-5-[(2S,3R,4S,5S,6R)-4,5-Dihydroxy-6-(hydr
• 10-[5-[4,5-Dihydroxy-6-(hydroxymethyl)-3-(3,4,5-trihydroxyoxan-2-yl)oxyoxan-2-yl]oxy-4-hydroxy-3-[3,
• Ardisiacrispin A

• Inchi： 1S/C52H84O22/c1-46(2)27-7-11-49(5)28(8-12-52-29-15-47(3,21-55)13-14-51(29,22-68-52)30(57)16-50(49,52)6)48(27,4)10-9-31(46)72-44-40(74-43-39(65)36(62)33(59)24(17-53)69-43)35(61)26(20-67-44)71-45-41(37(63)34(60)25(18-54)70-45)73-42-38(64)32(58)23(56)19-66-42/h21,23-45,53-54,56-65H,7-20,22H2,1-6H3
• InChI Key： JXTOWLUQSHIIDP-UHFFFAOYSA-N
• SMILES： O1CC23CCC(C=O)(C)CC2C21CCC1C4(C)CCC(C(C)(C)C4CCC1(C)C2(C)CC3O)OC1C(C(C(CO1)OC1C(C(C(C(CO)O1)O)O)OC1C(C(C(CO1)O)O)O)O)OC1C(C(C(C(CO)O1)O)O)O

Computed Properties

• Exact Mass: 1060.54542430 g/mol
• Monoisotopic Mass: 1060.54542430 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 12
• Hydrogen Bond Acceptor Count: 22
• Heavy Atom Count: 74
• Rotatable Bond Count: 11
• Complexity: 2020
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 29
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.1
• Topological Polar Surface Area: 343
• Molecular Weight: 1061.2

Experimental Properties

• Color/Form: White powder
• Density: 1.48±0.1 g/cm3 (20 ºC 760 Torr),
• Solubility: Almost insoluble (0.029 g/l) (25 º C),

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Triterpenoids
• Triterpenoids

Additional information on Ardisiacrispin A

Ardisiacrispin A: A Comprehensive Overview

Ardisiacrispin A (CAS No. 23643-61-0) is a bioactive compound that has garnered significant attention in the fields of pharmacology and natural product research. This compound, isolated from the plant *Ardisia crispa*, belongs to the class of phenolic compounds and exhibits a wide range of biological activities. Recent studies have highlighted its potential in various therapeutic applications, making it a subject of intense scientific investigation.

The chemical structure of Ardisiacrispin A is characterized by a complex arrangement of phenolic rings and substituents, which contribute to its unique pharmacological properties. Researchers have employed advanced analytical techniques, such as nuclear magnetic resonance (NMR) spectroscopy and high-resolution mass spectrometry (HRMS), to elucidate its molecular architecture. These studies have provided insights into the stereochemistry and functional groups present in the molecule, which are crucial for understanding its bioactivity.

One of the most promising aspects of Ardisiacrispin A is its antioxidant activity. Experimental data indicate that this compound effectively scavenges free radicals, thereby protecting cells from oxidative stress. This property has implications for the prevention and treatment of chronic diseases associated with oxidative damage, such as cardiovascular disorders and neurodegenerative diseases. Furthermore, studies have demonstrated that Ardisiacrispin A can modulate key cellular signaling pathways involved in inflammation and apoptosis, suggesting its potential as an anti-inflammatory agent.

The anti-cancer potential of Ardisiacrispin A has also been a focal point of recent research. In vitro experiments have shown that this compound can inhibit the proliferation of cancer cells while sparing normal cells, indicating a high degree of selectivity. Mechanistic studies reveal that Ardisiacrispin A induces apoptosis in cancer cells by activating caspase pathways and disrupting mitochondrial function. Additionally, it has been found to enhance the efficacy of conventional chemotherapeutic agents, potentially reducing the required doses and minimizing side effects.

Another area of interest is the neuroprotective effects of Ardisiacrispin A. Preclinical studies suggest that this compound can protect neurons from damage caused by neurotoxic agents, such as glutamate excitotoxicity. It has also been shown to improve cognitive function in animal models of Alzheimer's disease by enhancing synaptic plasticity and reducing amyloid-beta deposition. These findings underscore its potential as a therapeutic candidate for neurodegenerative disorders.

The mechanisms underlying the bioactivity of Ardisiacrispin A are multifaceted and involve interactions with various cellular targets. For instance, it has been reported to modulate the activity of kinases, transcription factors, and ion channels. Computational modeling approaches have been employed to predict binding affinities and identify potential drug targets, providing valuable insights into its mode of action.

Despite its promising properties, further research is needed to fully characterize the pharmacokinetics, toxicity, and efficacy of Ardisiacrispin A in vivo. Clinical trials are currently underway to evaluate its safety and therapeutic potential in humans. Collaborative efforts between academia and industry are expected to accelerate the development of this compound into a marketable drug.

In conclusion, Ardisiacrispin A (CAS No. 23643-61-0) represents a valuable natural product with diverse biological activities. Its antioxidant, anti-cancer, and neuroprotective properties make it a compelling candidate for drug development. As research progresses, it is anticipated that this compound will find applications in treating a variety of human diseases, contributing to advancements in personalized medicine.